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Compound Name: Noformicin

CAS No.: 16426-41-8

Cat. No.: B1207004

Get Quote

Executive Summary
Noformicin (DL-noformicin) is a biologically active pyrrolidine carboxamide originally isolated

from the fermentation broths of [1]. While modern antiviral drug development frequently

focuses on targeted nucleoside analogs or protease inhibitors, historical high-throughput in vivo

screenings have highlighted Noformicin as a uniquely potent virostatic agent. This whitepaper

synthesizes the chemical profile, proposed mechanisms of action, and field-proven in vivo

experimental protocols for evaluating Noformicin, designed specifically for drug development

professionals and virologists.

Chemical Profile & Structural Biology
Noformicin (CAS Registry Number: 155-38-4) is chemically designated as 5-Amino-N-(3-

amino-3-iminopropyl)-3,4-dihydro-2H-pyrrole-2-carboxamide[1].

From a structural biology perspective, the molecule's efficacy is largely driven by its tautomeric

5-iminoprolyl moiety[2]. As a Senior Application Scientist, I emphasize that understanding this

structural motif is critical: proline analogues bearing this specific moiety are well-documented

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1207004#bc-rfq
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#in-vivo-antiviral-properties-of-noformicin-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#in-vivo-antiviral-properties-of-noformicin-a-comprehensive-technical-guide
https://www.drugfuture.com/chemdata/noformicin.html
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#in-vivo-antiviral-properties-of-noformicin-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#in-vivo-antiviral-properties-of-noformicin-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#in-vivo-antiviral-properties-of-noformicin-a-comprehensive-technical-guide
https://www.drugfuture.com/chemdata/noformicin.html
https://pubs.acs.org/doi/10.1021/np9603479
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


for their ability to interface directly with nucleic acid structures, providing the foundation for their

broad-spectrum biological activity.

Mechanism of Action: Nucleic Acid Interaction
Unlike amantadine, which specifically blocks the M2 proton channel of the influenza virus,

Noformicin operates via a more fundamental genomic interference mechanism. The 5-

iminoprolyl moiety facilitates high-affinity binding to the[2].

In the context of viral pathogenesis, this minor groove binding acts as a potent steric blockade.

When the viral genome attempts to replicate or transcribe its components within the host cell,

the physical presence of the Noformicin complex prevents viral polymerases from successfully

traversing the nucleic acid strand, thereby arresting the replication cycle.
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Proposed mechanism of Noformicin via minor groove binding and replication arrest.

In Vivo Efficacy & Pharmacodynamics
The in vivo antiviral properties of Noformicin were definitively established during a massive

screening of 156 structurally diverse compounds. Against , only two compounds demonstrated

statistically significant and reproducible antiviral activity: amantadine hydrochloride and DL-

noformicin[3].

Beyond Influenza A, Noformicin has successfully infected with swine influenza and influenza B

(Lee) viruses, and has shown potent inhibitory effects against mumps and Newcastle disease

viruses in chicken embryo models[4].

Quantitative Efficacy Summary
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The following table summarizes the comparative in vivo data from the foundational screening

studies:

Compound Target Virus In Vivo Model
Efficacy
Criteria

Result /
Activity Level

DL-noformicin
Influenza A

(PR8)

Swiss Mice (18-

21g)

Survival & Lung

Consolidation
Highly Active

Amantadine HCl
Influenza A

(PR8)

Swiss Mice (18-

21g)

Survival & Lung

Consolidation
Highly Active

DL-noformicin
Mumps /

Newcastle
Chicken Embryo

Viral Titer

Reduction
Active

154 Other

Agents

Influenza A

(PR8)

Swiss Mice (18-

21g)

Survival & Lung

Consolidation
Inactive / Toxic

Pharmacodynamic Causality: The Therapeutic Index (TI)
A critical insight from early in vivo trials is the compound's highly variable Therapeutic Index

(TI) based on host metabolic weight. Researchers observed that larger Swiss mice (18–21 g)

could safely tolerate up to four times the amount of drug per unit weight compared to smaller

juvenile mice (8–10 g)[5].

The Causality: This discrepancy is rooted in hepatic clearance rates and the volume of

distribution (Vd). Juvenile mice possess an immature hepatic enzyme profile, leading to drug

accumulation and acute systemic toxicity before antiviral efficacy can be achieved. Utilizing

mature (18-21g) mice expands the therapeutic window, allowing the virostatic properties of

Noformicin to outpace its baseline cytotoxicity.

Self-Validating Experimental Protocol for In Vivo
Screening
To ensure high-fidelity, reproducible data when evaluating pyrrolidine-based antivirals like

Noformicin, protocols must be designed as self-validating systems. This means employing

orthogonal endpoints (measuring two independent variables that must logically correlate) to

rule out false positives caused by drug toxicity or handling errors.
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Step-by-Step Methodology
Animal Stratification: Select mature Swiss mice strictly within the 18–21 g weight cohort to

ensure an optimal Therapeutic Index[5].

Viral Inoculation: Administer a standardized LD50 titer of Influenza A (PR8) via aerosol or

intranasal instillation to establish a uniform respiratory infection.

Drug Administration: Administer DL-noformicin via intraperitoneal (IP) injection on a strictly

calculated mg/kg basis, beginning 24 hours post-inoculation to simulate a therapeutic (rather

than prophylactic) intervention.

Orthogonal Endpoint 1 (Day 10 - Phenotypic Damage): Euthanize a predetermined subset of

the cohort on Day 10. Extract the lungs and perform a quantitative scoring of virus-induced

lung consolidation[3]. Causality: This provides direct visual and histological proof that the

drug is preventing localized tissue destruction.

Orthogonal Endpoint 2 (Day 21 - Absolute Mortality): Monitor the remaining subset until Day

21. Calculate the Mean Survival Time (MST) and absolute survivor number[3]. Causality: If

lung consolidation is reduced (Endpoint 1) but MST does not improve (Endpoint 2), the drug

is likely inducing fatal systemic toxicity despite clearing the virus. Both endpoints must align

to validate the compound.
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Self-validating in vivo workflow for evaluating Noformicin antiviral efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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